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Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183
Get Quote
. J

Executive Summary

Butyl 2-chloropropanoate (B2CP) is a versatile bifunctional building block containing an
electrophilic

-carbon and a lipophilic butyl ester moiety. It serves as a critical intermediate in the synthesis of
aryloxyphenoxypropionate herbicides (e.qg., "fops" class) and chiral amino acid precursors for
pharmaceutical development.

This guide details the nucleophilic substitution (
) protocols for B2CP. Unlike simple primary alkyl halides, B2CP presents specific challenges:
¢ Steric Hindrance: The secondary

-carbon retards

rates compared to primary analogs.

» Elimination Competition: The acidic
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-proton makes the substrate prone to
elimination, yielding butyl acrylate as a major impurity.

» Stereochemical Inversion: Substitution at the chiral center proceeds with Walden inversion, a
critical feature for synthesizing enantiopure bioactive compounds.

Chemical Profile & Reactivity[1][2][3][4]

Property Data Relevance to Protocol
IUPAC Name Butyl 2-chloropropanoate Substrate

CAS No. 54819-86-2 Identification

MW 164.63 g/mol Stoichiometry calculations

High BP allows high-temp
Boiling Point ~175-180 °C reactions without substrate

loss

causes inversion (R

Chirality C2 is chiral SorS

R)

) ) ) ) Forms Butyl Acrylate
Major Side Reaction Dehydrohalogenation _ _ ,
(polymerizable impurity)

Mechanistic Landscape

The reaction is a bimolecular nucleophilic substitution (

).[1][2] The nucleophile attacks the

antibonding orbital from the backside, leading to the inversion of the stereocenter.[3]
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Figure 1: Reaction landscape of Butyl 2-chloropropanoate showing competing substitution
and elimination pathways.

Application Protocol A: Synthesis of Aryl Ethers
(Herbicide Scaffold)

Objective: Synthesis of Butyl 2-(4-chlorophenoxy)propanoate via Williamson Ether Synthesis.
Context: This reaction mimics the industrial production of herbicides like Fluazifop-butyl. The
key is suppressing the elimination of HCI to form butyl acrylate.

Reagents & Materials

e Substrate: Butyl 2-chloropropanoate (1.0 equiv)
¢ Nucleophile: 4-Chlorophenol (1.1 equiv)
¢ Base: Potassium Carbonate (

), anhydrous, micronized (1.5 equiv). Note: Weaker bases like carbonates are preferred over
hydrides (NaH) to minimize E2 elimination.
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o Catalyst: Potassium lodide (KI) (0.1 equiv). Finkelstein condition to generate transient, more
reactive iodo-ester.

e Solvent: Acetonitrile (ACN) or DMF. ACN is preferred for easier workup.

Step-by-Step Methodology

 Activation of Nucleophile:

o In a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar,
charge 4-chlorophenol (14.1 g, 110 mmol) and Acetonitrile (100 mL).

o Add anhydrous

(22.8 g, 165 mmol).

o Stir at room temperature for 30 minutes. The mixture will become a slurry as the
phenoxide anion forms.

e Substrate Addition:
o Add Potassium lodide (2.7 g, 16.5 mmol).

o Add Butyl 2-chloropropanoate (16.5 g, 100 mmol) dropwise over 10 minutes. Critical:
Rapid addition can cause localized hotspots favoring elimination.

e Reaction Phase:
o Heat the mixture to reflux (approx. 80-82 °C).
o Maintain reflux for 6—-8 hours.

o Self-Validation (TLC): Monitor using Silica plates (Hexane:EtOAc 8:2). The starting phenol
spot (

) should disappear. The product spot will appear at higher
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e Workup & Isolation:
o Cool to room temperature. Filter off the inorganic salts (
).
o Concentrate the filtrate under reduced pressure to remove Acetonitrile.
o Dissolve residue in Ethyl Acetate (100 mL) and wash with:
= 1M NaOH (2 x 50 mL) — Removes unreacted phenol.
= Brine (1 x 50 mL).
o Dry over
, filter, and concentrate.
 Purification:

o The crude oil is typically >90% pure. For analytical grade, purify via vacuum distillation (bp
~160°C @ 5 mmHg) or column chromatography.

Application Protocol B: Synthesis of -Azido Esters

Objective: Synthesis of Butyl 2-azidopropanoate. Context: This is a direct precursor to Butyl
Alaninate. Azide displacement is highly stereospecific, ensuring high optical purity if starting
from chiral B2CP.

Safety Warning (Critical)
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DANGER: Sodium Azide (

) is acutely toxic and can form explosive metal azides. Do not use chlorinated
solvents (DCM/Chloroform) as they can form di-azidomethane (explosive). Use a
blast shield.

Methodology

e Preparation:
o To a reaction vessel, add DMF (Dimethylformamide, 50 mL).
o Add Sodium Azide (

) (7.8 g, 120 mmol, 1.2 equiv). Note:

is not fully soluble in DMF; the reaction is heterogeneous.
» Reaction:
o Add Butyl 2-chloropropanoate (16.5 g, 100 mmol) in one portion.
o Heat to 60 °C. Do not exceed 80 °C to prevent thermal decomposition of the azide.
o Stir for 4—6 hours.
« Validation:

o IR Spectroscopy: Monitor the appearance of the strong Azide stretching frequency at
~2100

. The disappearance of the C-ClI stretch (~600-800

) confirms conversion.
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o Workup:

Pour the reaction mixture into Ice Water (200 mL). The organic product will separate as an

o

oil.

(¢]

Extract with Diethyl Ether or MTBE (3 x 50 mL). Avoid halogenated solvents.

[¢]

Wash combined organics with water (3x) to remove DMF.

[¢]

Dry over

and concentrate carefully (Azides are heat sensitive; keep bath < 40 °C).

Critical Process Parameters & Troubleshooting

Observation Root Cause Corrective Action

Lower reaction temperature.

Use a weaker base (

) ) Elimination dominating
Low Yield / Polymer Formation
or

) instead of alkoxides/hydrides.

Add catalyst: Nal or KI (10
mol%) to form the more
) Steric hindrance at secondary reactive lodo-ester in situ
Slow Reaction Rate ) ) )
carbon. (Finkelstein). Switch solvent to
DMSO (faster rates but harder

workup).

Ensure anhydrous conditions.

Avoid extremely strong bases

Racemization character or basic enolization. ~ that can deprotonate the

-carbon.

Stereochemical Integrity

If starting with (R)-Butyl 2-chloropropanoate, the product will be predominantly (S)-configured
due to Walden inversion.
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Enantiomeric Excess (ee) determination: Chiral HPLC (e.g., Chiralcel OD-H column) is
required to verify the degree of inversion vs. racemization.
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Figure 2: Stereochemical pathway illustrating the Walden Inversion inherent to the SN2

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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